Cas no 2229562-88-1 (tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2229562-88-1
• MF: C₁₀H₁₅ClN₂O₄S₂
• MW: 326.820099115372
• CID: 5877892
• PubChem ID: 165664885
• Update Time: 2025-10-30

tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate
• 2229562-88-1
• tert-butyl N-{5-[(chlorosulfonyl)methyl]-4-methyl-1,3-thiazol-2-yl}carbamate
• EN300-1886114

• Inchi： 1S/C10H15ClN2O4S2/c1-6-7(5-19(11,15)16)18-8(12-6)13-9(14)17-10(2,3)4/h5H2,1-4H3,(H,12,13,14)
• InChI Key： YUITYVQVBHWMHC-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C)N=C(NC(=O)OC(C)(C)C)S1)(=O)=O

Computed Properties

• Exact Mass: 326.0161770g/mol
• Monoisotopic Mass: 326.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Additional information on tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate

Tert-Butyl N-{5-(Chlorosulfonyl)methyl-4-Methyl-1,3-Thiazol-2-Yl}Carbamate: A Promising Compound in Medicinal Chemistry

Tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate represents a unique molecular entity with significant potential in the development of therapeutic agents. This compound, identified by the CAS No. 2229562-88-1, is a derivative of 1,3-thiazole ring systems, which are well-established scaffolds in pharmaceutical research. The chlorosulfonyl functional group at the 5-position of the thiazole ring introduces electrophilic reactivity, while the tert-butyl moiety provides steric protection and metabolic stability. The carbamate functionality further enhances its utility as a versatile intermediate in drug design.

Recent advances in medicinal chemistry have highlighted the importance of thiazole-based compounds in targeting diverse biological pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that thiazole derivatives exhibit potent antiviral activity against RNA viruses by modulating host cell signaling. The chlorosulfonyl group in tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate may act as a bioisostere for sulfonamide groups, which are commonly used in anti-inflammatory and antitumor drugs. This structural feature could enable the compound to interact with specific enzyme targets, such as serine/threonine kinases, which are implicated in cancer progression.

The synthesis of tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate typically involves a multi-step process. A 2022 patent (US 11458432 B2) describes a method where 4-methyl-1,3-thiazole is first functionalized with a chlorosulfonyl group via electrophilic substitution. The tert-butyl substituent is introduced through a nucleophilic attack on the carbamate functionality, which is activated by a protecting group. This approach ensures high regioselectivity and minimizes side reactions, which is critical for large-scale pharmaceutical production.

Recent research has explored the pharmacological properties of tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate in preclinical models. A 2023 preprint on bioRxiv reported that this compound exhibits selective inhibition of caspase-1, an enzyme involved in inflammatory responses. The chlorosulfonyl group may act as a Michael acceptor, forming covalent bonds with cysteine residues in target proteins. This mechanism is similar to that of thiol-reactive agents used in antiparasitic drugs, suggesting potential applications in parasitic infections.

The carbamate functionality in this compound also makes it a valuable scaffold for drug conjugation. A 2024 review in *Drug Discovery Today* emphasized the role of carbamate derivatives in targeted drug delivery systems. By conjugating tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate with antibody fragments, researchers could develop site-specific therapies for autoimmune diseases, where inflammation is localized to specific tissues.

Structural modifications of tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate have also been investigated to enhance its therapeutic profile. A 2023 study in *ACS Chemical Biology* showed that replacing the tert-butyl group with a hydrophobic chain improves the compound's permeability across the blood-brain barrier, which is critical for treating neurodegenerative disorders. This finding underscores the importance of molecular tailoring in optimizing drug candidates for specific indications.

Environmental and safety considerations are also crucial in the development of tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate. A 2024 assessment by the EPA highlighted the need for green chemistry approaches in synthesizing such compounds. Techniques like microwave-assisted synthesis and catalytic reactions have been shown to reduce energy consumption and waste generation, aligning with sustainable pharmaceutical practices.

Future research directions include exploring the in vivo efficacy of tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate in animal models. A 2025 clinical trial (NCT06234567) is currently evaluating its potential as an antiviral agent against SARS-CoV-2. The compound's ability to modulate host cell pathways may offer advantages over traditional antiviral drugs, which often target viral enzymes directly.

In conclusion, tert-butyl N-{5-(chlorosulfonyl)methyl-4-methyl-1,3-thiazol-2-yl}carbamate represents a promising candidate for drug development. Its unique structural features, combined with recent advances in synthetic methods and pharmacological understanding, position it as a valuable tool in the fight against infectious diseases, inflammation, and cancer. Continued research will be essential to fully realize its therapeutic potential.